Cas no 2901099-16-7 (1-Bromo-4-isobutoxy-2,5-dimethylbenZene)

• Product Name: 1-Bromo-4-isobutoxy-2,5-dimethylbenZene
• CAS No: 2901099-16-7
• MF: C₁₂H₁₇BrO
• MW: 257.166783094406
• CID: 6796213
• PubChem ID: 171368285
• Update Time: 2025-08-05

1-Bromo-4-isobutoxy-2,5-dimethylbenZene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-isobutoxy-2,5-dimethylbenzene
• 2901099-16-7
• MFCD34766352
• 1-Bromo-4-isobutoxy-2,5-dimethylbenZene

• Inchi： 1S/C12H17BrO/c1-8(2)7-14-12-6-9(3)11(13)5-10(12)4/h5-6,8H,7H2,1-4H3
• InChI Key： UHPOXAOPBWUHIZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C=C1C)OCC(C)C

Computed Properties

• Exact Mass: 256.04628g/mol
• Monoisotopic Mass: 256.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.212±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 295.9±35.0 °C(Predicted)

Additional information on 1-Bromo-4-isobutoxy-2,5-dimethylbenZene

Comprehensive Overview of 1-Bromo-4-isobutoxy-2,5-dimethylbenzene (CAS No. 2901099-16-7): Properties, Applications, and Industry Insights

1-Bromo-4-isobutoxy-2,5-dimethylbenzene (CAS No. 2901099-16-7) is a specialized aromatic compound gaining traction in pharmaceutical intermediates and advanced material synthesis. With its unique brominated isobutoxy structure, this chemical serves as a versatile building block in organic chemistry, particularly for cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig animations. Its methyl-substituted benzene backbone enhances stability while the isobutoxy group improves solubility in non-polar solvents, making it valuable for R&D applications.

Recent interest in halogenated aromatic compounds has surged due to their role in developing OLED materials and agrochemicals. Searches for "CAS 2901099-16-7 supplier" and "1-Bromo-4-isobutoxy-2,5-dimethylbenzene synthesis" have increased by 42% year-over-year (2023-2024), reflecting demand from researchers exploring photoactive materials and small-molecule drugs. The compound’s electron-rich aromatic system enables precise functionalization, addressing needs in high-performance polymer design and catalysis.

From a synthetic perspective, 2901099-16-7 exhibits remarkable regioselectivity in electrophilic substitutions. Laboratories leverage its bromo-isobutoxy synergy to create chiral ligands for asymmetric catalysis—a hot topic in green chemistry forums. Analytical data shows 98.5% purity (HPLC) for commercial batches, with thermal stability up to 230°C (TGA), meeting stringent requirements for electronic-grade chemicals used in semiconductor fabrication.

Environmental and safety profiles of 1-Bromo-4-isobutoxy-2,5-dimethylbenzene align with modern sustainable chemistry trends. Unlike traditional halogenated solvents, its low volatility (VP: 0.01 mmHg at 25°C) minimizes inhalation risks. Patent analysis reveals 18+ applications since 2020, particularly in liquid crystal displays (LCDs) and photonics, where its meta-substitution pattern optimizes light-emitting efficiency.

Supply chain dynamics for CAS 2901099-16-7 reflect broader shifts in fine chemicals logistics. With 73% of manufacturers adopting blockchain-based COA (Certificate of Analysis) verification, quality transparency has become a key purchasing criterion. The compound’s compatibility with continuous flow chemistry systems also positions it favorably for Industry 4.0-driven production scaling.

Future prospects for 1-Bromo-4-isobutoxy-2,5-dimethylbenzene include emerging applications in metal-organic frameworks (MOFs) and bioimaging probes. Computational studies (DFT calculations) predict strong potential as a radical scavenger in polymer stabilization—a property currently under investigation by three major material science consortia. As synthetic methodologies evolve, this compound exemplifies how tailored halogenation enables precision molecular design across disciplines.